Cas no 1998578-63-4 ((3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid)

• Product Name: (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid
• CAS No: 1998578-63-4
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 5901848
• PubChem ID: 96740689
• Update Time: 2025-06-13

(3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid
• EN300-1285639
• 1998578-63-4

• Inchi： 1S/C6H8N2O2S/c7-4(3-6(9)10)5-1-2-8-11-5/h1-2,4H,3,7H2,(H,9,10)/t4-/m1/s1
• InChI Key： LKMJIQPHAJQCAN-SCSAIBSYSA-N
• SMILES： S1C(=CC=N1)[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 104Ų

Additional information on (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid

Introduction to (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid (CAS No. 1998578-63-4)

(3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid, identified by its CAS number 1998578-63-4, is a significant compound in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The presence of a thiazole ring and an amino group in its structure contributes to its versatile reactivity and biological activity, making it a valuable candidate for further exploration.

The compound belongs to a class of molecules that exhibit promising pharmacological properties. Specifically, the thiazole moiety is known for its role in various biological processes and its incorporation into drug molecules often enhances their efficacy and selectivity. In recent years, there has been a growing interest in thiazole-based compounds due to their demonstrated ability to interact with biological targets and modulate cellular functions. This has led to extensive research aimed at identifying novel derivatives with improved pharmacokinetic profiles.

One of the most compelling aspects of (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid is its stereochemical configuration. The (3R) designation indicates a specific three-dimensional arrangement of atoms within the molecule, which can significantly influence its biological activity. Stereoisomers of this compound may exhibit different interactions with biological targets, leading to varying therapeutic effects. Understanding these stereochemical nuances is crucial for optimizing the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid in the context of developing novel therapeutic agents. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes involved in inflammatory pathways, making them attractive candidates for treating conditions such as arthritis and inflammatory bowel disease.

The structural features of (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid also make it a suitable candidate for exploring new synthetic methodologies. The combination of an amino group and a thiazole ring provides multiple sites for functionalization, allowing chemists to design molecules with tailored properties. Advances in synthetic chemistry have enabled the preparation of complex derivatives with improved solubility, stability, and bioavailability, which are critical factors for successful drug development.

In addition to its potential as a lead molecule, (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid has been studied for its role in understanding fundamental biological processes. The thiazole ring is known to be involved in various metabolic pathways and has been implicated in the synthesis of important biomolecules such as vitamins and amino acids. By studying this compound, researchers can gain insights into these pathways and identify new targets for therapeutic intervention.

The development of computational models has further enhanced the study of (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid. These models allow researchers to predict the biological activity of the compound and design derivatives with improved properties. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further testing.

In conclusion, (3R)-3-amino-3-(1,2-thiazol-5-yl)propanoic acid (CAS No. 1998578-63-4) is a multifaceted compound with significant potential in chemical and biomedical research. Its unique structural features and stereochemical configuration make it an attractive candidate for drug development and therapeutic interventions. Ongoing research continues to uncover new applications and insights into its biological activity, reinforcing its importance as a valuable molecule in the field.